Cas no 2034287-40-4 (4-[4-(furan-3-carbonyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione)

4-[4-(Furan-3-carbonyl)piperazin-1-yl]-1λ⁶-thiane-1,1-dione is a structurally distinct sulfone derivative featuring a furan-3-carbonyl-substituted piperazine moiety. This compound is of interest in medicinal chemistry and drug discovery due to its potential as a versatile intermediate or pharmacophore. The sulfone group enhances metabolic stability and binding interactions, while the furanoyl-piperazine moiety may contribute to selective receptor modulation. Its well-defined synthetic route allows for further derivatization, making it valuable for structure-activity relationship studies. The compound's balanced lipophilicity and polarity suggest favorable physicochemical properties for bioavailability optimization. Researchers may explore its applications in targeting neurological or inflammatory pathways, given the pharmacophoric relevance of its structural components.
4-[4-(furan-3-carbonyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione structure
2034287-40-4 structure
Product Name:4-[4-(furan-3-carbonyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione
CAS No:2034287-40-4
MF:C14H20N2O4S
MW:312.384602546692
CID:5550363
PubChem ID:91819163
Update Time:2025-10-10

4-[4-(furan-3-carbonyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

    • 2034287-40-4
    • F6524-6189
    • (4-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)(furan-3-yl)methanone
    • 4-[4-(furan-3-carbonyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione
    • AKOS025328306
    • [4-(1,1-dioxothian-4-yl)piperazin-1-yl]-(furan-3-yl)methanone
    • Inchi: 1S/C14H20N2O4S/c17-14(12-1-8-20-11-12)16-6-4-15(5-7-16)13-2-9-21(18,19)10-3-13/h1,8,11,13H,2-7,9-10H2
    • InChI Key: BSEVLVCWJOGTCN-UHFFFAOYSA-N
    • SMILES: S1(CCC(CC1)N1CCN(C(C2=COC=C2)=O)CC1)(=O)=O

Computed Properties

  • Exact Mass: 312.11437830g/mol
  • Monoisotopic Mass: 312.11437830g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 466
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 79.2Ų

4-[4-(furan-3-carbonyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione Pricemore >>

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Additional information on 4-[4-(furan-3-carbonyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione

Introduction to Compound CAS No. 2034287-40-4: 4-[4-(Furan-3-carbonyl)piperazin-1-yl]-1λ6-thiane-1,1-dione

The compound CAS No. 2034287-40-4, also known as 4-[4-(furan-3-carbonyl)piperazin-1-yl]-1λ6-thiane-1,1-dione, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials synthesis.

The molecular structure of this compound is characterized by the presence of a furan ring, which is fused with a piperazine moiety. The thiane component further enhances its chemical versatility, making it a valuable compound for researchers exploring novel therapeutic agents and functional materials. Recent studies have highlighted its potential as a precursor for synthesizing bioactive compounds with anti-inflammatory and antioxidant properties.

One of the most notable aspects of this compound is its ability to undergo various chemical transformations, enabling the creation of derivatives with enhanced biological activity. For instance, researchers have successfully synthesized analogs that exhibit potent inhibitory effects on key enzymes involved in neurodegenerative diseases. These findings underscore the importance of this compound in the development of innovative treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of flexible displays and sensors. Recent advancements in thin-film transistor technology have demonstrated the potential of this compound as a semiconducting material, paving the way for its integration into next-generation electronic devices.

The synthesis of CAS No. 2034287-40-4 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring that the compound is readily available for large-scale applications. The use of environmentally friendly solvents and catalysts has also made this synthesis process more sustainable, aligning with current green chemistry trends.

Recent studies have also focused on the environmental impact of this compound. Preliminary toxicity assessments indicate that it exhibits low toxicity towards aquatic organisms, suggesting that it may be suitable for use in eco-friendly industrial processes. However, further research is required to fully understand its long-term environmental effects and ensure its safe deployment in various applications.

In conclusion, CAS No. 2034287-40-4 represents a versatile and promising compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application research, positions it as a key player in the development of novel drugs and advanced materials. As research continues to unfold, this compound is expected to contribute significantly to both academic and industrial advancements.

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